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Compound of Interest

Compound Name: Pentafluoroethane

Cat. No.: B1204445

Essential safety and logistical information for the proper handling and disposal of
pentafluoroethane (HFC-125) in a laboratory setting.

For researchers, scientists, and drug development professionals, adherence to proper chemical
disposal protocols is paramount for ensuring personnel safety and environmental compliance.
Pentafluoroethane, a hydrofluorocarbon (HFC) commonly used as a refrigerant and fire
suppression agent, requires specific handling and disposal procedures due to its properties as
a liquefied gas under pressure and its high global warming potential. This guide provides a
comprehensive operational and disposal plan to facilitate the safe management of
pentafluoroethane in the laboratory.

Immediate Safety Precautions

Pentafluoroethane is a colorless gas that is typically stored as a liquefied gas under pressure.
[1][2][3] Key hazards include:

e Gas Under Pressure: Cylinders may explode if heated.[1][2][3]

o Asphyxiation Risk: The gas can displace oxygen in confined spaces, leading to rapid
suffocation.[1][3][4]

» Frostbite Hazard: Direct contact with the liquid form can cause severe frostbite.[1][4]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1204445?utm_src=pdf-interest
https://www.benchchem.com/product/b1204445?utm_src=pdf-body
https://www.benchchem.com/product/b1204445?utm_src=pdf-body
https://www.benchchem.com/product/b1204445?utm_src=pdf-body
https://www.benchchem.com/product/b1204445?utm_src=pdf-body
https://www.airgas.com/msds/001057.pdf
https://halopolymer-usa.com/wp-content/uploads/07fda633fbe0b70eb5e2d791e4e044e1.pdf
https://kiddetechnologies.com/images/uploads/documents/Pentafluoroethane_-_172504_HFC-125_N2.pdf
https://www.airgas.com/msds/001057.pdf
https://halopolymer-usa.com/wp-content/uploads/07fda633fbe0b70eb5e2d791e4e044e1.pdf
https://kiddetechnologies.com/images/uploads/documents/Pentafluoroethane_-_172504_HFC-125_N2.pdf
https://www.airgas.com/msds/001057.pdf
https://kiddetechnologies.com/images/uploads/documents/Pentafluoroethane_-_172504_HFC-125_N2.pdf
https://advancedspecialtygases.com/wp-content/uploads/2025/02/Pentafluoroethane-HC-125-R-125-SDS.pdf
https://www.airgas.com/msds/001057.pdf
https://advancedspecialtygases.com/wp-content/uploads/2025/02/Pentafluoroethane-HC-125-R-125-SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

In the event of a leak or spill, evacuate the area immediately.[3][5] Ensure adequate ventilation
before re-entry.[3][5] Do not touch damaged containers or spilled material without appropriate
personal protective equipment (PPE), including thermally insulated gloves.[3]

Operational and Disposal Plan

The primary principle for managing pentafluoroethane is to minimize environmental release.
[1] Whenever feasible, the product should be recovered and reclaimed for reuse.[2][3]

Step 1: Assessment and Preparation

« Identify the Cylinder: Confirm the contents of the gas cylinder as pentafluoroethane (HFC-
125).

o Evaluate Cylinder Condition: Inspect the cylinder for any signs of damage or leaks.
Damaged cylinders require specialized handling; contact your institution's Environmental
Health and Safety (EHS) department or the supplier immediately.

» Gather Personal Protective Equipment (PPE): Before handling, ensure you have the
appropriate PPE, including safety glasses, thermally insulated gloves, and lab coat. In case
of potential leaks in confined spaces, a self-contained breathing apparatus (SCBA) may be
necessary.[3][5]

Step 2: Segregation and Storage

o Designated Storage Area: Store pentafluoroethane cylinders in a cool, dry, well-ventilated
area away from direct sunlight and heat sources.[1][3][6] Cylinder temperatures should not
exceed 52°C (125°F).[1]

e Secure Storage: Cylinders must be stored in an upright position and firmly secured to
prevent falling or being knocked over.[1]

e Incompatible Materials: Keep cylinders away from incompatible materials such as alkali
metals and finely divided metals (e.g., aluminum, magnesium, zinc).[7]

Step 3: Disposal and Decommissioning
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e Do Not Vent: It is crucial to avoid releasing pentafluoroethane directly into the atmosphere
due to its high global warming potential.[8][9]

o Contact Supplier for Return: The preferred and most common disposal method is to return
the cylinder to the gas supplier.[1][2] Empty pressure vessels should be returned to the
supplier.[1][10]

» Licensed Waste Disposal Contractor: If returning to the supplier is not possible, arrange for
disposal through a licensed waste disposal contractor who is qualified to handle compressed
gases and hazardous materials.[1][3] Your institution's EHS department can provide a list of
approved contractors.

» Record Keeping: Maintain accurate records of the amount of pentafluoroethane used and
disposed of, in accordance with institutional and local regulations.

Contaminated Materials: Any materials contaminated with pentafluoroethane should be
disposed of in accordance with applicable local, regional, and national laws and regulations.[6]

Quantitative Data Summary

Property Value Source
Chemical Formula C2HFs [9]
Molar Mass 120.02 g/mol 9]
Boiling Point -48.5 °C [9]
Vapor Pressure 1414.05 kPa (at 25 °C) [9]
Global Warming Potential )
~3500 times that of CO2 [O][11]

(GWP)
Ozone Depletion Potential

[21[9]12]

(ODP)

Pentafluoroethane Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1204445?utm_src=pdf-custom-synthesis
https://www.airgas.com/msds/001057.pdf
https://halopolymer-usa.com/wp-content/uploads/07fda633fbe0b70eb5e2d791e4e044e1.pdf
https://kiddetechnologies.com/images/uploads/documents/Pentafluoroethane_-_172504_HFC-125_N2.pdf
https://advancedspecialtygases.com/wp-content/uploads/2025/02/Pentafluoroethane-HC-125-R-125-SDS.pdf
https://www.srf.com/wp-content/uploads/2024/05/R125-Pentafluoroethane.pdf
https://gfl.co.in/upload/pages/716f21a08f35353def00cda0a81cef35.pdf
https://amp.generalair.com/MsdsDocs/PA3220S.pdf
https://www.arkema.com/files/live/sites/shared_arkema/files/downloads/socialresponsability/safety-summuries/fluorochemicals-f125-pentafluoroethane-gps-2013-04-15-v0.pdf
https://en.wikipedia.org/wiki/Pentafluoroethane
https://www.hudsontech.com/pdfs/SDS/R-125/HFC-125-Chemours.pdf
https://www.thefpa.co.uk/resource-download/719
https://www.agas.com/us/products-services/fire-protection-halon-products/hfc-125/
https://www.benchchem.com/product/b1204445#pentafluoroethane-proper-disposal-procedures
https://www.benchchem.com/product/b1204445#pentafluoroethane-proper-disposal-procedures
https://www.benchchem.com/product/b1204445#pentafluoroethane-proper-disposal-procedures
https://www.benchchem.com/product/b1204445#pentafluoroethane-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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